Cas no 2306247-44-7 ((1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: (1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 2306247-44-7
• MF: C₅H₆F₂O₂
• MW: 136.0967
• CID: 5311582
• PubChem ID: 124539982
• Update Time: 2026-03-10

(1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(difluoromethyl)-, (1S,2R)-
• (1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic acid
• AQPYFAYLGMEWCD-GBXIJSLDSA-N
• 2306247-44-7
• MFCD30011377
• (1S,2R)-2-(DIFLUOROMETHYL)CYCLOPROPANECARBOXYLIC ACID
• PS-15784
• cis-2-(difluoromethyl)cyclopropanecarboxylicacid
• cis-2-(difluoromethyl)cyclopropanecarboxylic acid
• F89087
• 2278284-80-1

• Inchi： 1S/C5H6F2O2/c6-4(7)2-1-3(2)5(8)9/h2-4H,1H2,(H,8,9)/t2-,3+/m1/s1
• InChI Key： AQPYFAYLGMEWCD-GBXIJSLDSA-N
• SMILES： FC([H])([C@]1([H])C([H])([H])[C@]1([H])C(=O)O[H])F

Computed Properties

• Exact Mass: 136.03358575g/mol
• Monoisotopic Mass: 136.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3

Additional information on (1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic acid

The Comprehensive Overview of (1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic Acid (CAS No. 2306247-44-7)

(1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic acid, identified by the CAS registry number 2306247-44-7, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile reactivity and potential for tailored chemical synthesis. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its properties and applications.

The structure of (1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic acid features a cyclopropane ring, which is known for its inherent strain and reactivity. The presence of a difluoromethyl group (-CHF₂) introduces additional electronic effects, making this compound a valuable precursor in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as an intermediate in the development of novel antibiotics and antiviral agents, leveraging its ability to form stable bonds with biologically relevant targets.

Recent studies have highlighted the potential of (1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic acid in the field of materials science. Its cyclopropane ring can be incorporated into polymer frameworks, enhancing mechanical properties such as tensile strength and flexibility. This has led to its exploration in the development of advanced composites for aerospace and automotive industries. Furthermore, the compound's carboxylic acid functionality allows for easy modification, enabling the creation of tailored materials with specific chemical affinities.

In terms of synthesis, (1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic acid is typically prepared through a combination of enantioselective catalysis and fluorination techniques. These methods ensure high enantiomeric purity, which is critical for applications in pharmaceuticals where stereochemistry plays a pivotal role in biological activity. Recent advancements in asymmetric catalysis have further streamlined the synthesis process, reducing production costs while maintaining high yields.

The application of computational chemistry tools has significantly improved our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have revealed insights into its electronic structure and reactivity patterns, guiding researchers in designing more efficient synthetic pathways. Additionally, molecular dynamics simulations have provided valuable data on its interactions within biological systems, aiding in the prediction of pharmacokinetic profiles.

Looking ahead, the continued exploration of (1S,2R)-2-(Difluoromethyl)cyclopropane-1-carboxylic acid's properties is expected to unlock new opportunities across diverse industries. Its role as a versatile building block in organic synthesis positions it as a key component in the development of next-generation materials and therapeutics. As research progresses, we anticipate further innovations that will enhance our ability to harness this compound's full potential.